Cas no 859810-54-1 (4-(2,3-dimethylphenyl)butan-2-one)

• Product Name: 4-(2,3-dimethylphenyl)butan-2-one
• CAS No: 859810-54-1
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 6207526
• PubChem ID: 64522501
• Update Time: 2025-06-08

4-(2,3-dimethylphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dimethylphenyl)butan-2-one
• AKOS013847215
• Xylol-Butanon
• 859810-54-1
• EN300-1859220
• CS-0275951

• Inchi： 1S/C12H16O/c1-9-5-4-6-12(11(9)3)8-7-10(2)13/h4-6H,7-8H2,1-3H3
• InChI Key： KXBSWEZJRRWDPK-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 4-(2,3-dimethylphenyl)butan-2-one

Professional Introduction to 4-(2,3-dimethylphenyl)butan-2-one (CAS No. 859810-54-1)

4-(2,3-dimethylphenyl)butan-2-one, identified by its Chemical Abstracts Service (CAS) number 859810-54-1, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a butan-2-one backbone substituted with a 2,3-dimethylphenyl group, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 4-(2,3-dimethylphenyl)butan-2-one consists of a four-carbon ketone moiety linked to a phenyl ring with two methyl substituents at the 2 and 3 positions. This specific arrangement imparts distinct electronic and steric characteristics to the molecule, influencing its reactivity and potential applications. The presence of the dimethylphenyl group enhances the compound's lipophilicity, making it a promising candidate for drug delivery systems and membrane-interacting agents.

In recent years, research has highlighted the utility of 4-(2,3-dimethylphenyl)butan-2-one as a building block in medicinal chemistry. Its structural motif is reminiscent of several known bioactive compounds, suggesting potential therapeutic applications. For instance, derivatives of this compound have been explored in the development of central nervous system (CNS) drugs due to their ability to modulate neurotransmitter activity. The dimethylphenyl substituent, in particular, has been shown to influence binding affinity to certain receptors, making it a key feature in drug design.

One of the most compelling aspects of 4-(2,3-dimethylphenyl)butan-2-one is its role in synthetic chemistry. The compound serves as a versatile intermediate for constructing more complex molecules through various functional group transformations. For example, its ketone group can be reduced to an alcohol or further oxidized to an aldehyde or carboxylic acid. Additionally, the aromatic ring can undergo electrophilic or nucleophilic aromatic substitution reactions, allowing for the introduction of diverse substituents.

Recent advancements in catalytic methods have further expanded the synthetic possibilities of 4-(2,3-dimethylphenyl)butan-2-one. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the formation of carbon-carbon bonds with high efficiency and selectivity. These techniques have been instrumental in generating novel derivatives with tailored properties for pharmaceutical applications.

The pharmacological potential of 4-(2,3-dimethylphenyl)butan-2-one has also been explored in preclinical studies. Researchers have investigated its effects on various biological targets, including enzymes and receptors involved in inflammation and pain signaling. Preliminary findings suggest that certain derivatives may exhibit anti-inflammatory or analgesic properties, although further studies are needed to fully elucidate their mechanisms of action.

In addition to its pharmaceutical applications, 4-(2,3-dimethylphenyl)butan-2-one has shown promise in materials science. Its ability to interact with biological membranes makes it a candidate for developing novel drug delivery systems. Lipid-based nanoparticles functionalized with this compound have been tested for enhanced permeability and retention (EPR) effects, which could improve therapeutic efficacy by targeting specific tissues.

The synthesis of 4-(2,3-dimethylphenyl)butan-2-one itself is an intriguing challenge for organic chemists. While several synthetic routes have been reported, optimizing yield and purity remains a key focus. Recent methodologies have emphasized green chemistry principles, utilizing sustainable solvents and catalysts to minimize environmental impact. These approaches align with the broader goal of developing more sustainable pharmaceutical manufacturing processes.

Future research directions for 4-(2,3-dimethylphenyl)butan-2-one may include exploring its role in drug discovery through high-throughput screening campaigns. By systematically evaluating derivatives for biological activity, researchers can identify lead compounds with optimized properties for further development. Computational modeling techniques will also play a crucial role in predicting molecular behavior and guiding synthetic strategies.

In conclusion,4-(2,3-dimethylphenyl)butan-2-one (CAS No. 859810-54-1) is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its physicochemical properties open doors for innovative drug delivery systems. As research continues to uncover new applications for this compound, 4-(2,3-dimethylphenyl)butan-2-one is poised to remain a cornerstone in the development of next-generation therapeutics.